Cas no 933053-15-7 (1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one)

• Product Name: 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one
• CAS No: 933053-15-7
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 3032184
• PubChem ID: 16039423
• Update Time: 2025-06-08

1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3-硝基苯基)-2-氧代乙基)嘧啶-2(1H)-酮
• 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one
• 1-[2-(3-nitrophenyl)-2-oxoethyl]pyrimidin-2-one
• 933053-15-7
• 1-[2-(3-nitrophenyl)-2-oxoethyl]-1,2-dihydropyrimidin-2-one
• AKOS011294272

• Inchi： 1S/C12H9N3O4/c16-11(8-14-6-2-5-13-12(14)17)9-3-1-4-10(7-9)15(18)19/h1-7H,8H2
• InChI Key： AWCNYLSIARJUTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CN1C(N=CC=C1)=O

Computed Properties

• Exact Mass: 259.05930578Da
• Monoisotopic Mass: 259.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.6

Additional information on 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one

Introduction to 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 933053-15-7, identified as 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one, represents a fascinating molecule with substantial potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core adorned with a nitrophenyl substituent and an acetoacetamido side chain, has garnered attention due to its unique structural attributes and promising biological activities.

Pyrimidine derivatives are well-documented for their diverse pharmacological properties, often serving as key scaffolds in the development of drugs targeting various diseases. The presence of the 3-nitrophenyl group in this compound introduces a potential site for interaction with biological targets, while the 2-oxoethyl moiety enhances its molecular complexity, contributing to specific binding affinities. Such structural features make it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the nitro group may engage in hydrogen bonding or π-stacking interactions with polar residues in protein targets, whereas the pyrimidine ring could interact with aromatic pockets. These insights are crucial for designing derivatives with enhanced efficacy and reduced off-target effects.

The synthesis of 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have streamlined the process, making it more efficient and scalable. These improvements are essential for transitioning from laboratory-scale research to industrial production.

In the context of drug discovery, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity. Specifically, it has been investigated for its interactions with kinases and other enzymes implicated in signal transduction pathways. The nitrophenyl moiety is particularly noteworthy, as nitroaromatic compounds have a history of exhibiting potent biological effects due to their ability to modulate redox-sensitive pathways.

The integration of 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one into drug development pipelines is further supported by its favorable physicochemical properties. These include moderate solubility in both polar and non-polar solvents, which facilitates formulation into various dosage forms. Additionally, its stability under standard storage conditions ensures long-term viability for research purposes.

As interest in targeted therapies grows, compounds like 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one are being explored for their potential in personalized medicine. By leveraging structural biology techniques such as X-ray crystallography and NMR spectroscopy, researchers can elucidate detailed structures of protein-ligand complexes. This information is instrumental in refining molecular designs to achieve higher selectivity and potency.

The role of computational tools in analyzing the biological activity of this compound cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive molecules to predict pharmacokinetic parameters and toxicity profiles. Such predictions expedite the decision-making process during drug development by identifying promising candidates early on.

Future research directions may include exploring analogs of 1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one that exhibit improved pharmacological profiles. For instance, modifications to the nitro group could enhance its bioavailability or metabolic stability. Furthermore, investigating its interactions with nucleic acids may uncover novel therapeutic applications.

The broader impact of this compound on chemical biology extends beyond its immediate applications. It serves as a model system for understanding how structural modifications influence biological activity, providing insights that can be applied to other drug candidates. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion,1-(2-(3-Nitrophenyl)-2-oxoethyl)pyrimidin-2(1H)-one (CAS no 933053-15-7) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration, particularly in the development of targeted therapies. As scientific methodologies continue to evolve, compounds like this will play an increasingly pivotal role in advancing our understanding of disease mechanisms and discovering new treatments.